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Compound of Interest

Compound Name: Borax

Cat. No.: B076245

For researchers, scientists, and professionals in material development, the selection of an
appropriate fire retardant is a critical decision governed by performance, mechanism, and
material compatibility. This guide provides an objective comparison of borax, a well-established
fire retardant, with two prominent commercial alternatives: Ammonium Polyphosphate (APP)
and Magnesium Hydroxide (MDH). The evaluation is supported by experimental data from
standardized fire retardancy tests.

Executive Summary

Borax, often used in conjunction with boric acid, demonstrates effective fire retardant
properties primarily in cellulosic materials like wood and wood-polymer composites. Its
mechanism involves the formation of a protective glassy char layer and the release of water
upon heating, which suppresses combustion.[1][2] Commercial alternatives such as Ammonium
Polyphosphate (APP) and Magnesium Hydroxide (MDH) offer broader applicability, particularly
in polymers, and function through different mechanisms. APP operates through an intumescent
mechanism, creating a swollen carbonaceous barrier, while MDH provides a cooling effect and
releases water vapor upon decomposition.[3][4] The choice between these retardants is
dictated by the substrate material, processing temperatures, and specific fire safety
requirements.

Performance Data: A Quantitative Comparison

The fire retardant efficacy of borax, APP, and MDH has been evaluated using several standard
test methods, including Limiting Oxygen Index (LOI), Cone Calorimetry, and UL 94 vertical burn
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tests. The following tables summarize key performance indicators from various studies. It is
important to note that the performance of fire retardants is highly dependent on the substrate
material and the loading level of the retardant.

Limiting Oxygen Index (LOI)

The LOI test (ASTM D2863) determines the minimum oxygen concentration required to support
the flaming combustion of a material. A higher LOI value indicates better fire resistance.

. Fire Retardant
Material . LOI (%) Source(s)
(Loading)

Wood-Polyethylene

) None 21.5 [5]
Composite
Wood-Polyethylene ) )
) Borax/Boric Acid (5%)  25.2 [5]
Composite
Wood-Polyethylene Ammonium
) 28.1 [5]
Composite Polyphosphate (15%)
Polypropylene None 18.5 [6]
Magnesium Hydroxide
Polypropylene ~24 [6]
(30%)
Wood Aerogel None 22 [7]
Wood Aerogel Borax and Zinc Borate  >90 [7]

Cone Calorimetry

Cone calorimetry (ISO 5660) measures various parameters related to heat release and smoke
production when a material is exposed to a controlled heat flux. Key parameters include Peak
Heat Release Rate (pHRR) and Total Heat Release (THR). Lower values indicate better fire
retardancy.
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Fire Retardant

Material . PHRR (kW/m?) THR (MJ/m?3) Source(s)
(Loading)
Wood-Polymer
) None 350 80 [5]
Composite
Wood-Polymer Borax/Boric Acid
_ 250 65 [5]
Composite (5%)
Ammonium
Wood-Polymer
) Polyphosphate 180 50 [5]
Composite
(15%)
Wood Aerogel None 225 15 [7]
Borax and Zinc
Wood Aerogel 50 5 [7]
Borate
Ethylene-Vinyl
None ~1500 ~100 [8]
Acetate (EVA)
Ethylene-Vinyl Magnesium
Y Y I ~400 ~60 [8]

Acetate (EVA)

Hydroxide (50%)

UL 94 Vertical Burn Test

The UL 94 test evaluates the flammability of plastic materials. A V-0 rating indicates that

burning stops within 10 seconds on a vertical specimen, with no flaming drips.

Material Fire Retardant UL 94 Rating Source(s)
Wood Aerogel Borax and Zinc Borate V-0 [7]
Polyamide/Polypropyl Magnesium Hydroxide V-0 ]
ene (60%)

) Boron-containing IFR
Epoxy Resin V-0 [10]

+ MDH

Mechanisms of Fire Retardancy
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The efficacy of these fire retardants stems from their distinct chemical and physical actions
during combustion.

Borax: Upon heating, borax and boric acid mixtures melt and form a glassy, viscous layer on
the substrate's surface.[1] This layer acts as a physical barrier, insulating the material from heat
and oxygen.[1] Additionally, the release of water vapor during dehydration cools the material
and dilutes flammable gases in the surrounding atmosphere.[2]

Ammonium Polyphosphate (APP): APP functions through an intumescent mechanism. When
exposed to heat, it decomposes to produce phosphoric acid, which acts as a catalyst for the
dehydration of the polymer, leading to the formation of a carbonaceous char. Simultaneously,
gases are released, causing the char to swell and form a thick, insulating barrier that protects
the underlying material.

Magnesium Hydroxide (MDH): MDH is an endothermic flame retardant. It decomposes at
approximately 330°C, a process that absorbs a significant amount of heat and cools the
substrate.[9] This decomposition releases water vapor, which dilutes the flammable gases and
oxygen in the vicinity of the fire.[4][11] The resulting magnesium oxide residue forms a
protective layer on the material's surface.[11]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cone Calorimetry (ISO 5660)

e Specimen Preparation: Specimens, typically 100 mm x 100 mm and up to 50 mm thick, are
conditioned to a constant mass in a controlled environment (e.g., 23°C and 50% relative
humidity).

o Apparatus: A cone calorimeter consists of a conical radiant heater, a load cell for mass
measurement, an ignition system, and a gas analysis system to measure oxygen
consumption.

e Procedure: The conditioned specimen is placed on the load cell and exposed to a specific
heat flux (e.g., 35 or 50 kW/m?). A spark igniter is positioned above the specimen to ignite
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the pyrolysis gases. During the test, the mass of the specimen, the oxygen concentration in
the exhaust gas, and the exhaust flow rate are continuously measured.

o Data Analysis: The heat release rate is calculated based on the principle of oxygen
consumption. Other parameters such as time to ignition, total heat released, and smoke
production are also determined.

Limiting Oxygen Index (LOI) (ASTM D2863)

e Specimen Preparation: A small, vertically oriented specimen of a specified size is prepared.

o Apparatus: The apparatus consists of a vertical, transparent chimney, a system for
controlling the flow of a mixture of oxygen and nitrogen into the chimney, and an igniter.

e Procedure: The specimen is placed in the chimney, and a mixture of oxygen and nitrogen is
introduced from the bottom. The top of the specimen is ignited. The oxygen concentration in
the gas mixture is then gradually reduced until the flame self-extinguishes.

o Data Analysis: The LOI is the minimum percentage of oxygen in the gas mixture that just
supports flaming combustion of the material for a specified period.

UL 94 Vertical Burn Test

e Specimen Preparation: A rectangular bar of the plastic material with specified dimensions is
prepared.

o Apparatus: A laboratory burner, a specimen clamp, and a cotton patch are used.

e Procedure: The specimen is clamped in a vertical position. A flame is applied to the bottom of
the specimen for 10 seconds and then removed. The duration of flaming is recorded. The
flame is then reapplied for another 10 seconds and removed, and the afterflame and
afterglow times are recorded. Any dripping of flaming particles that ignite the cotton patch
below is also noted.

+ Classification: Based on the afterflame time, afterglow time, and whether flaming drips occur,
the material is classified as V-0, V-1, or V-2, with V-0 being the most flame-retardant
classification.
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Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for evaluating the fire retardant
properties of a material.

Caption: Experimental workflow for evaluating fire retardant performance.

Conclusion

Borax remains a viable and cost-effective fire retardant, particularly for cellulosic materials. Its
performance is characterized by the formation of a protective glassy layer and the release of
water. However, for broader applications, especially in polymers requiring higher processing
temperatures and more robust fire resistance, commercial alternatives like Ammonium
Polyphosphate and Magnesium Hydroxide often provide superior performance. The selection
of an appropriate fire retardant should be based on a thorough evaluation of the material to be
protected, the specific fire safety standards to be met, and the processing conditions involved.
This guide provides a foundational comparison to aid researchers and professionals in making
informed decisions in the development of fire-safe materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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